BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Tetraphenylarsonium chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetraphenylarsonium chloride

Cat. No.: B1201796

Safe Handling Guide for Tetraphenylarsonium
Chloride

This document provides essential safety and logistical information for the handling and disposal
of Tetraphenylarsonium chloride, a toxic organoarsenic compound. The following procedures
are designed for researchers, scientists, and drug development professionals to ensure safe
laboratory operations.

Hazard Identification and Classification

Tetraphenylarsonium chloride is classified as a hazardous substance and requires careful
handling.[1] It is toxic if swallowed or inhaled and is very toxic to aquatic life with long-lasting
effects.[1][2][3]
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Hazard .

o Category Signal Word Hazard Statement
Classification

o H301: Toxic if
Acute Toxicity, Oral Category 3 Danger
swallowed[2][3]

Acute Toxicity, H331: Toxic if

) Category 3 Danger )
Inhalation inhaled[2][3]

Hazardous to the
H400: Very toxic to

Aquatic Environment, Category 1 Warning o

aquatic life[2]
Acute
Hazardous to the H410: Very toxic to
Aquatic Environment, Category 1 Warning aquatic life with long
Chronic lasting effects[2][3]

Physical and Chemical Properties

Properly identifying the physical and chemical properties of a substance is the first step in safe

handling.
Property Value
Physical State Solid Powder[1]
Appearance White[1]
Melting Point 256 - 259 °C / 492.8 - 498.2 °F[1]
Molecular Weight 418.8 g/mole [4]
Stability Stable under normal conditions[1]

Exposure Limits

Adherence to established exposure limits is critical to prevent adverse health effects.
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Exposure Limit

Value (as Arsenic)

OSHA - Final PELs

0.5 mg/m3 TWA[5]

ACGIH TLV

0.01 mg/m3 TWA[5]

NIOSH IDLH

5 mg/m3[5]

Operational and Safety Protocols

A multi-layered approach to safety, incorporating engineering controls, administrative controls,

and personal protective equipment (PPE), is mandatory.

Engineering Controls

o Ventilation: Always handle Tetraphenylarsonium chloride in a well-ventilated area.[2][6] A

certified chemical fume hood is required for any procedure that may generate dust.[5]

o Safety Equipment: Facilities must be equipped with an eyewash station and a safety shower.

[51[6]

Personal Protective Equipment (PPE)

The use of appropriate PPE is essential to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 standards.[6]

[7] A face shield should be worn over safety glasses when there is a risk of splashing or dust

generation.[7]

o Skin and Body Protection: A laboratory coat must be worn and kept buttoned.[7][8] Wear

appropriate protective clothing to prevent skin exposure.[6]

e Hand Protection: Use chemical-resistant gloves such as nitrile, neoprene, or butyl rubber.[9]

[10] Inspect gloves before each use and wash hands thoroughly after handling the material.

[3][6]

» Respiratory Protection: If engineering controls do not maintain airborne concentrations below

exposure limits, a NIOSH-approved respirator is required.[6][8] A respiratory protection
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program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 standards should be
followed.[6]

Handling Procedures

Preparation: Before handling, ensure all engineering controls are functioning correctly and all
necessary PPE is available and in good condition.

Handling: Avoid contact with skin, eyes, and clothing.[3][5] Minimize dust generation and
accumulation.[5][6] Do not eat, drink, or smoke in the work area.[1][2]

Storage: Store the material in a tightly closed container in a cool, dry, and well-ventilated
area away from incompatible materials.[3][5][6] The storage area should be locked.[1][2][3]

Emergency and Disposal Plans
First-Aid Measures

Immediate action is critical in the event of exposure.

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[1][3][6]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[3][6] Seek medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[1][6] Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[1][6] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[2][3] Call a physician or poison control center immediately.

[1][2]

Spill Response Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup.
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Caption: Workflow for handling a solid chemical spill.
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Disposal Plan

Waste Generation: All materials contaminated with Tetraphenylarsonium chloride,
including excess reagent, contaminated PPE, and cleanup materials, must be considered
hazardous waste.

Procedure: Collect waste in a clearly labeled, sealed, and appropriate container.[5][6]

Regulations: Dispose of the waste through an approved waste disposal plant.[1][3] All
disposal activities must comply with federal, state, and local environmental regulations.[8] Do
not allow the product to enter drains or waterways.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1201796#personal-protective-equipment-for-
handling-tetraphenylarsonium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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